Cas no 854431-12-2 (2-((Benzylamino)methyl)butanoic acid)

• Product Name: 2-((Benzylamino)methyl)butanoic acid
• CAS No: 854431-12-2
• Molecular Formula: C₁₂H₁₇NO₂
• Molecular Weight: 207.268883466721
• MDL: MFCD16661062
• CID: 721210

2-((Benzylamino)methyl)butanoic acid Properties

Names and Identifiers

• 2-((Benzylamino)methyl)butanoic acid
• 1-Benzyl-3-azetidinecarboxylic acid
• 1-Benzyl-azetidine-3-carboxylic acid
• 2-[[(phenylmethyl)amino]methyl]Butanoic acid
• Butanoic acid,2-[[(phenylmethyl)amino]methyl]-
• Butyricacid, 2-(benzylaminomethyl)- (5CI)
• ASINEX-REAG BAS 11771469
• N-BENZYL-AZETIDINE-3-CARBOXYLIC ACID
• BENZYLAZETIDINE-3-CARBOXYLIC ACID
• 1-(phenylmethyl)-3-azetidinecarboxylic acid
• LFPMJIUTXTWQGH-UHFFFAOYSA-N
• Butanoic acid, 2-[[(phenylmethyl)amino]methyl]-

• MDL： MFCD16661062
• InChIKey： LFPMJIUTXTWQGH-UHFFFAOYSA-N
• Inchi： 1S/C12H17NO2/c1-2-11(12(14)15)9-13-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3,(H,14,15)
• SMILES： C(O)(=O)C(CNCC1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 191.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 191.095
• Heavy Atom Count: 15
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 1.14090
• PSA: 40.54000
• Refractive Index: 1.606
• Boiling Point: 327.5 °C at 760 mmHg
• Flash Point: 327.5 °C at 760 mmHg
• pka: 3.83±0.10(Predicted)
• Density: 1.253